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Compound of Interest

Compound Name: m-PEG13-NHS ester

Cat. No.: B8025165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PEGylation, the covalent attachment of polyethylene glycol (PEG) chains to a molecule, is a

widely utilized bioconjugation technique in drug development and research.[1][2][3][4] This

process can significantly improve the therapeutic properties of proteins by increasing their

solubility, stability, and circulating half-life, while reducing immunogenicity.[3] The m-PEG13-
NHS ester is a specific PEGylation reagent that features a methoxy-terminated polyethylene

glycol chain of 13 ethylene glycol units, activated with an N-hydroxysuccinimide (NHS) ester.

This NHS ester group reacts efficiently and specifically with primary amines, such as the N-

terminal amine and the epsilon-amine of lysine residues on the surface of proteins, to form

stable amide bonds.

These application notes provide a comprehensive protocol for the labeling of proteins with m-
PEG13-NHS ester, including reaction conditions, purification methods, and storage

recommendations.

Principle of the Reaction
The core of the labeling protocol is the reaction between the NHS ester of the m-PEG13

reagent and primary amines on the protein. This reaction is highly dependent on pH. The

amino group must be in its unprotonated form to act as a nucleophile and attack the carbonyl

carbon of the NHS ester. This results in the formation of a stable amide bond and the release of
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N-hydroxysuccinimide. The optimal pH for this reaction is typically between 8.0 and 9.0. At

lower pH values, the amine is protonated, rendering it non-reactive. Conversely, at higher pH,

the NHS ester is prone to hydrolysis, which reduces the efficiency of the labeling reaction.

Chemical reaction between m-PEG13-NHS ester and a primary amine on a protein.

Prepare Protein Solution
(1-10 mg/mL in Amine-Free Buffer, pH 8.0-9.0)

Add m-PEG13-NHS Ester to Protein Solution

Prepare m-PEG13-NHS Ester Solution
(in anhydrous DMF or DMSO)

Incubate Reaction Mixture
(1-4 hours at RT or overnight at 4°C)

Quench Reaction (Optional)
(Add 1M Tris or Glycine)

Purify PEGylated Protein
(Size-Exclusion Chromatography)

Characterize Conjugate
(e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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